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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

titanium-iodine (Ti-I) phase diagram. The information is compiled from various scientific sources

and is intended for researchers, scientists, and professionals in drug development who require

a detailed understanding of the chemical and physical behavior of this system. While a

complete, experimentally verified phase diagram is not yet publicly available, this document

synthesizes the known quantitative data, experimental methodologies, and key chemical

transformations.

Introduction
The titanium-iodine system is of significant industrial importance, primarily due to its central role

in the van Arkel-de Boer process for producing high-purity titanium metal. This process relies

on the formation and subsequent decomposition of volatile titanium iodides to separate

titanium from its impurities. A thorough understanding of the phase equilibria within the Ti-I

system is crucial for optimizing this process and for the development of new materials and

chemical syntheses involving titanium and iodine. This guide summarizes the key titanium
iodide compounds, their thermodynamic properties, and the experimental techniques used to

study their phase relationships.

Key Titanium Iodide Compounds
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The titanium-iodine system is characterized by several stable iodide compounds, with titanium

existing in different oxidation states. The most well-studied of these is titanium tetraiodide (TiI₄),

but lower iodides such as titanium diiodide (TiI₂) and titanium triiodide (TiI₃) also play a crucial

role in the overall phase behavior.

Quantitative Data Summary
The following tables summarize the known quantitative data for the key titanium iodide
compounds.

Table 1: Physical and Thermodynamic Properties of Titanium Iodides

Compoun
d

Formula
Molar
Mass (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Crystal
Structure

Titanium

Diiodide
TiI₂ 301.68 - - 5.02 -

Titanium

Triiodide
TiI₃ 428.58 - - 4.96

Polymeric

face-

sharing

octahedra

Titanium

Tetraiodide
TiI₄ 555.49 150 377 4.3 Cubic

Table 2: Vapor Pressure Data for Titanium Tetraiodide (TiI₄)

The vapor pressure of liquid TiI₄ can be described by the following equation:

log₁₀(p) = -3054/T + 7.5773

where p is the pressure in mmHg and T is the temperature in Kelvin.[1] This equation is valid

for pressures ranging from 4 to 670 mmHg.

Table 3: Enthalpy of Vaporization for Titanium Tetraiodide (TiI₄)
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Enthalpy of Vaporization (ΔH_vap) Temperature Range (K)

58.5 kJ/mol 433 - 643

Phase Equilibria and Chemical Transformations
The phase relationships in the titanium-iodine system are primarily governed by a series of

temperature-dependent chemical reactions. These reactions are the foundation of the van

Arkel-de Boer process.

Key Reactions in the Titanium-Iodine System
The formation and decomposition of titanium iodides can be summarized by the following key

equilibria:

Formation of Titanium Tetraiodide: Crude titanium reacts with iodine gas at elevated

temperatures to form volatile titanium tetraiodide.

Ti(s) + 2I₂(g) ⇌ TiI₄(g)

This reaction typically occurs in the temperature range of 50-250 °C.

Formation of Lower Iodides: At higher temperatures, titanium tetraiodide can react with

excess titanium to form lower iodides.

TiI₄(g) + Ti(s) ⇌ 2TiI₂(s)

The formation of TiI₂ is favored at temperatures between 700 and 900 K.

Disproportionation and Decomposition: The various titanium iodides can undergo

disproportionation and decomposition reactions at different temperatures.

2TiI₃(s) ⇌ TiI₂(s) + TiI₄(g)

TiI₂(s) ⇌ Ti(s) + I₂(g)

TiI₄(g) ⇌ Ti(s) + 2I₂(g)
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The decomposition of TiI₄ to yield pure titanium occurs at high temperatures, typically on a

heated filament around 1400 °C.

The following diagram illustrates the central reactions in the van Arkel-de Boer process.
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Recycle
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Van Arkel-de Boer process for titanium purification.

Experimental Protocols for Phase Diagram
Determination
The determination of a complete phase diagram for a metal-halogen system like titanium-iodine

requires a combination of experimental techniques to identify phase boundaries and invariant

points under various conditions of temperature, pressure, and composition.

Thermal Analysis (DTA/TGA)
Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA) are powerful

techniques for identifying phase transitions, decomposition temperatures, and changes in mass

as a function of temperature.

Methodology:

A sample of a specific titanium iodide or a mixture of titanium and iodine is placed in a

crucible within a controlled atmosphere furnace.

The sample is heated or cooled at a constant rate.
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DTA measures the temperature difference between the sample and an inert reference,

revealing endothermic or exothermic transitions such as melting, boiling, or solid-state

phase changes.

TGA continuously measures the mass of the sample, detecting changes due to

decomposition (release of iodine gas) or reaction with the atmosphere.

By performing these analyses for various compositions across the Ti-I system, the

temperatures of phase transitions can be mapped out.

The following diagram illustrates a typical experimental workflow for thermal analysis.
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Workflow for DTA/TGA analysis of the Ti-I system.

Vapor Pressure Measurements
Vapor pressure measurements are essential for defining the gas-solid and gas-liquid equilibria

in the phase diagram.
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Methodology (Static Method):

A known amount of a titanium iodide is sealed in an evacuated, constant-volume vessel.

The vessel is heated to a specific temperature, and the pressure of the vapor in

equilibrium with the condensed phase is measured using a pressure transducer.

This is repeated at various temperatures to obtain the vapor pressure curve.

Methodology (Effusion Method):

A sample is placed in a Knudsen cell, which has a small orifice.

The cell is heated in a vacuum, and the rate of mass loss through the orifice is measured.

The vapor pressure can be calculated from the rate of effusion using the Hertz-Knudsen

equation.

X-ray Diffraction (XRD)
X-ray diffraction is used to identify the crystal structures of the solid phases present at different

temperatures and compositions.

Methodology:

Samples of titanium-iodine mixtures are prepared and annealed at specific temperatures

for a sufficient time to reach equilibrium.

The samples are then quenched to room temperature to preserve the high-temperature

phases.

XRD analysis is performed on the quenched samples to identify the crystal structures of

the phases present.

By analyzing samples with different compositions annealed at various temperatures, the

solid-state phase boundaries can be determined.

Logical Relationships in the Ti-I System
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The stability of the different titanium iodides is a function of both temperature and iodine

partial pressure. A simplified representation of these relationships is shown below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1174153#phase-diagram-of-the-titanium-iodine-
system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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